Cas no 2205-31-4 (1-(2-chloroethyl)azepane)

• Product Name: 1-(2-chloroethyl)azepane
• CAS No: 2205-31-4
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 264418
• PubChem ID: 16625
• Update Time: 2025-10-05

1-(2-chloroethyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-(2-chloroethyl)hexahydro-
• 1-(2-chloroethyl)azepane
• 1-(2-CHLOROETHYL)HEXAMETHYLENIMINE
• 1-(2-chloro-ethyl)-azepane
• 1-(2-Chloroethyl)hexahydro-1H-azepine
• 1-(2-chloroethyl)perhydroazepine
• 1H-AZEPINE,HEXAHYDRO-1-(2-CHLOROETHYL)
• 2-(hexamethyleneimino)ethyl chloride
• EINECS 218-613-9
• N-(2-chloroethyl)hexahydroazepine
• N-(2-Chloroethyl)hexamethyleneamine
• N-(2-Chloroethyl)-hexamethyleneimine
• 1-(2-Chloroethyl)hexahydroazepine
• 2-(Azepan-1-yl)ethyl chloride
• 2-(Hexamethyleneimin-1-yl)ethyl chloride
• 2-Hexamethyleneiminoethyl chloride
• N-(2-Chloroethyl)hexahydro-1H-azepine
• 1-(2-CHLOROETHYL) HEXAMETHYLENIMINE
• CAA20531
• DTXSID90176526
• NS00027036
• MFCD01665130
• 4-20-00-01407 (Beilstein Handbook Reference)
• EN300-189066
• 1H-AZEPINE, HEXAHYDRO-1-(2-CHLOROETHYL)-
• 2205-31-4
• AKOS000282517
• CS-14160
• 1H-Azepine, 1-(2-chloroethyl)hexahydro-
• H11734
• FEZWHSLWYVTEDN-UHFFFAOYSA-N
• CS-M0058
• SCHEMBL224957
• BRN 0104112
• DB-308499

• MDL： MFCD01665130
• Inchi： 1S/C8H16ClN/c9-5-8-10-6-3-1-2-4-7-10/h1-8H2
• InChI Key： FEZWHSLWYVTEDN-UHFFFAOYSA-N
• SMILES： ClCCN1CCCCCC1

Computed Properties

• Exact Mass: 161.09700
• Monoisotopic Mass: 161.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 0.984
• Melting Point: 213 ºC
• Boiling Point: 213.3°Cat760mmHg
• Flash Point: 83 ºC
• Refractive Index: 1.465
• PSA: 3.24000
• LogP: 2.03910

Additional information on 1-(2-chloroethyl)azepane

Comprehensive Overview of 1-(2-Chloroethyl)azepane (CAS No. 2205-31-4): Properties, Applications, and Research Insights

1-(2-Chloroethyl)azepane (CAS No. 2205-31-4) is a specialized organic compound belonging to the azepane derivative family. This compound features a unique molecular structure combining a seven-membered azepane ring with a 2-chloroethyl functional group, making it a subject of interest in pharmaceutical and chemical research. Its molecular formula, C₈H₁₆ClN, and molecular weight of 161.67 g/mol highlight its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-(2-chloroethyl)azepane has surged due to their versatility in synthesizing bioactive molecules. Researchers frequently explore its role as an intermediate in the development of CNS-targeting agents and receptor modulators, aligning with trends in neurodegenerative disease research. The compound’s chloroethyl moiety also makes it valuable for alkylation reactions, a key process in medicinal chemistry.

The synthesis of 1-(2-chloroethyl)azepane typically involves the reaction of azepane with 1,2-dichloroethane under controlled conditions. Its purity and stability are critical for laboratory use, often verified via HPLC and NMR spectroscopy. Storage recommendations include protection from light and moisture, ensuring prolonged shelf life. These protocols reflect broader industry standards for handling nitrogen-containing heterocycles.

From an industrial perspective, CAS 2205-31-4 is gaining traction in high-throughput screening libraries, addressing the need for novel scaffolds in drug design. Its structural flexibility allows derivatization into compounds with potential antimicrobial or anti-inflammatory properties, topics frequently searched in academic and pharmaceutical forums. This aligns with global health priorities, such as combating antibiotic resistance.

Environmental and safety profiles of 1-(2-chloroethyl)azepane are rigorously documented. While not classified as hazardous under standard regulations, proper PPE (personal protective equipment) is advised during handling. Disposal should follow local guidelines for chlorinated organic waste, a subject increasingly scrutinized in green chemistry initiatives.

Emerging studies suggest potential applications of azepane derivatives in catalysis and polymer chemistry, expanding beyond traditional pharmaceutical uses. For instance, its incorporation into ligand designs for metal-organic frameworks (MOFs) is under investigation, tapping into the booming field of nanomaterials.

In summary, 1-(2-chloroethyl)azepane (CAS No. 2205-31-4) represents a multifaceted compound bridging gaps between academia and industry. Its relevance to drug discovery, material science, and sustainable chemistry ensures continued interest, as reflected in rising patent filings and scholarly citations. Future research may unlock further innovative applications, solidifying its role in modern chemistry.